Cas no 1101768-16-4 ((2-Chlorophenyl)(diethylamino)acetic acid)

• Product Name: (2-Chlorophenyl)(diethylamino)acetic acid
• CAS No: 1101768-16-4
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 4797545
• Update Time: 2025-07-16

(2-Chlorophenyl)(diethylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Chlorophenyl)(diethylamino)acetic acid
• AM805636
• BB 0218661
• 2-(2-chlorophenyl)-2-(diethylamino)acetic acid

• Inchi： 1S/C12H16ClNO2/c1-3-14(4-2)11(12(15)16)9-7-5-6-8-10(9)13/h5-8,11H,3-4H2,1-2H3,(H,15,16)
• InChI Key： JNWZCPLEUZUNFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(=O)O)N(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 231
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2-Chlorophenyl)(diethylamino)acetic acid

(2-Chlorophenyl)(Diethylamino)Acetic Acid: A Comprehensive Overview

The compound (2-Chlorophenyl)(Diethylamino)Acetic Acid with CAS No. 1101768-16-4 is a fascinating molecule that has garnered attention in various scientific domains. This compound is a derivative of acetic acid, with a diethylamino group and a 2-chlorophenyl substituent attached to the central carbon atom. The diethylamino group introduces basicity, while the 2-chlorophenyl group imparts aromaticity and potential reactivity due to the electron-withdrawing chlorine atom. These structural features make this compound a versatile building block in organic synthesis and a subject of interest in medicinal chemistry.

Recent studies have highlighted the potential of (2-Chlorophenyl)(Diethylamino)Acetic Acid in drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of antiviral and anticancer agents. The diethylamino group's basicity allows for the formation of stable complexes with metal ions, which can be exploited in designing metallo-drugs. Additionally, the 2-chlorophenyl group's reactivity has been leveraged in Suzuki coupling reactions, enabling the construction of biaryl structures with therapeutic potential.

In terms of synthesis, (2-Chlorophenyl)(Diethylamino)Acetic Acid can be prepared via several routes. One common method involves the nucleophilic substitution of 2-chlorophenylacetic acid with diethylamine in a polar solvent like DMF or DMSO. This reaction typically requires heating and may involve the use of a base to deprotonate the acid and facilitate nucleophilic attack. Another approach involves the coupling of 2-chlorophenylacetyl chloride with diethylamine, followed by hydrolysis to yield the final product. These synthetic pathways are efficient and scalable, making them suitable for both laboratory and industrial applications.

The physicochemical properties of (2-Chlorophenyl)(Diethylamino)Acetic Acid are also noteworthy. Its molecular weight is approximately 209 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its melting point is around 150°C, and it exhibits moderate stability under thermal conditions, though prolonged exposure to heat may lead to decomposition.

From an environmental perspective, understanding the fate and behavior of (2-Chlorophenyl)(Diethylamino)Acetic Acid in natural systems is crucial. Recent research has focused on its biodegradation pathways, particularly under aerobic conditions. Studies indicate that microbial communities can metabolize this compound through oxidative mechanisms, leading to the formation of less toxic byproducts. However, further investigations are needed to assess its long-term impact on aquatic ecosystems and soil health.

In conclusion, (2-Chlorophenyl)(Diethylamino)Acetic Acid (CAS No. 1101768-16-4) is a multifaceted compound with significant potential in organic synthesis and drug discovery. Its unique structural features, coupled with its reactivity and versatility, make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.